[5-Chloro-1H-indol-2-carbonyl-phenylalaninyl]-azetidine-3-carboxylic acid
[5-Chloro-1H-indol-2-carbonyl-phenylalaninyl]-azetidine-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
14719-30-3
VCID:
VC0173085
InChI:
InChI=1S/C22H20ClN3O4/c23-16-6-7-17-14(9-16)10-18(24-17)20(27)25-19(8-13-4-2-1-3-5-13)21(28)26-11-15(12-26)22(29)30/h1-7,9-10,15,19,24H,8,11-12H2,(H,25,27)(H,29,30)/t19-/m0/s1
SMILES:
C1C(CN1C(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC4=C(N3)C=CC(=C4)Cl)C(=O)O
Molecular Formula:
C22H20ClN3O4
Molecular Weight:
425.9 g/mol
[5-Chloro-1H-indol-2-carbonyl-phenylalaninyl]-azetidine-3-carboxylic acid
CAS No.: 14719-30-3
Main Products
VCID: VC0173085
Molecular Formula: C22H20ClN3O4
Molecular Weight: 425.9 g/mol
![[5-Chloro-1H-indol-2-carbonyl-phenylalaninyl]-azetidine-3-carboxylic acid - 14719-30-3](/images/no_structure.jpg)
| CAS No. | 14719-30-3 |
|---|---|
| Product Name | [5-Chloro-1H-indol-2-carbonyl-phenylalaninyl]-azetidine-3-carboxylic acid |
| Molecular Formula | C22H20ClN3O4 |
| Molecular Weight | 425.9 g/mol |
| IUPAC Name | 1-[(2S)-2-[(5-chloro-1H-indole-2-carbonyl)amino]-3-phenylpropanoyl]azetidine-3-carboxylic acid |
| Standard InChI | InChI=1S/C22H20ClN3O4/c23-16-6-7-17-14(9-16)10-18(24-17)20(27)25-19(8-13-4-2-1-3-5-13)21(28)26-11-15(12-26)22(29)30/h1-7,9-10,15,19,24H,8,11-12H2,(H,25,27)(H,29,30)/t19-/m0/s1 |
| Standard InChIKey | RONLONYAIBUEKT-IBGZPJMESA-N |
| Isomeric SMILES | C1C(CN1C(=O)[C@H](CC2=CC=CC=C2)NC(=O)C3=CC4=C(N3)C=CC(=C4)Cl)C(=O)O |
| SMILES | C1C(CN1C(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC4=C(N3)C=CC(=C4)Cl)C(=O)O |
| Canonical SMILES | C1C(CN1C(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC4=C(N3)C=CC(=C4)Cl)C(=O)O |
| Synonyms | AcetaMide, N-(2-ethylphenyl)-2,2,2-trifluoro- |
| PubChem Compound | 445459 |
| Last Modified | Nov 11 2021 |
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